Cas no 2113-72-6 (ST50036526)

ST50036526 structure
ST50036526 structure
Product Name:ST50036526
CAS No:2113-72-6
MF:C5H10N4S2
MW:190.289697170258
CID:2841128
PubChem ID:2143459
Update Time:2025-04-21

ST50036526 Chemical and Physical Properties

Names and Identifiers

    • NCGC00319947-01
    • DTXCID60317742
    • AB01316326-02
    • DTXSID90366703
    • 1,2-Hydrazinedicarbothioamide, N1-2-propen-1-yl-
    • ST50036526
    • AKOS001050724
    • Z45800855
    • 2113-72-6
    • SCHEMBL5185769
    • Inchi: 1S/C5H10N4S2/c1-2-3-7-5(11)9-8-4(6)10/h2H,1,3H2,(H3,6,8,10)(H2,7,9,11)
    • InChI Key: QLJIUOJUGAWXDA-UHFFFAOYSA-N
    • SMILES: S=C(NNC(N)=S)NCC=C

Computed Properties

  • Exact Mass: 190.03468868Da
  • Monoisotopic Mass: 190.03468868Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 126Ų
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd